Cas no 1251359-27-9 (2-Ethyl-2-(1-pyrazolyl)butanoic Acid)

• Product Name: 2-Ethyl-2-(1-pyrazolyl)butanoic Acid
• CAS No: 1251359-27-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD14634707
• CID: 5197364
• Update Time: 2023-08-26

2-Ethyl-2-(1-pyrazolyl)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-2-(1-pyrazolyl)butanoic Acid
• SY291875
• 1H-Pyrazole-1-acetic acid, α,α-diethyl-

• MDL： MFCD14634707
• Inchi： 1S/C9H14N2O2/c1-3-9(4-2,8(12)13)11-7-5-6-10-11/h5-7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： JWOYTHTXDYPGRO-UHFFFAOYSA-N
• SMILES： OC(C(CC)(CC)N1C=CC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 190
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives